Tert-butyl 5-(aminomethyl)-1,2-dimethylpyrrole-3-carboxylate

• IUPAC Name: tert-butyl 5-(aminomethyl)-1,2-dimethylpyrrole-3-carboxylate
• InChI: InChI=1S/C12H20N2O2/c1-8-10(6-9(7-13)14(8)5)11(15)16-12(2,3)4/h6H,7,13H2,1-5H3
• InChI Key: UNHLTXUXVFDCEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(N1C)CN)C(=O)OC(C)(C)C
• Molecular Formula: C12H20N2O2
• Molecular Weight: 224.30 g/mol

Description

Tert-butyl 5-(aminomethyl)-1,2-dimethylpyrrole-3-carboxylate is a chemical compound with the following structural formula:

Synthesis Analysis

The synthesis of this compound involves several steps. While I don’t have specific analytical data for this product, I can provide a general overview. Researchers typically start with commercially available starting materials and proceed through a series of reactions to achieve the desired product. These reactions may include protection of functional groups, coupling reactions, and purification steps. Further details would require a thorough literature search.

Molecular Structure Analysis

The molecular structure of Tert-butyl 5-(aminomethyl)-1,2-dimethylpyrrole-3-carboxylate consists of a pyrrole ring with a tert-butyl group, an aminomethyl group, and a carboxylate group. The tert-butyl group provides steric hindrance, affecting reactivity and stability. The aminomethyl group introduces basicity and potential for hydrogen bonding. The carboxylate group contributes to acidity and solubility.

Chemical Reactions Analysis

The compound may participate in various chemical reactions, including:

• Amide Formation : Reacting with amines to form amide derivatives.


• Ester Hydrolysis : Under acidic or basic conditions, the ester linkage can be hydrolyzed to yield the corresponding carboxylic acid and alcohol.


• Substitution Reactions : The tert-butyl group may undergo nucleophilic substitution reactions.


• Cyclization : The pyrrole ring can participate in cyclization reactions.

Physical And Chemical Properties Analysis

• Molecular Weight : Approximately 282.77 g/mol.


• Appearance : Solid.


• Solubility : Soluble in organic solvents.


• Melting Point : Not specified.


• Boiling Point : Not specified.

Safety And Hazards

• Hazard Statements : May cause eye irritation (H319). Avoid ingestion (H302).


• Storage : Store as a combustible solid (Storage Class Code 11).


• Safety Precautions : Handle with care. Use appropriate protective equipment.

Future Directions

Research avenues related to this compound could include:

• Biological Activity : Investigate its potential as a drug candidate or probe for biological studies.


• Synthetic Modifications : Explore derivatization strategies to enhance properties or reactivity.


• Mechanistic Studies : Elucidate its interactions with biological targets.

Please note that this analysis is based on general knowledge and available information. .